2-(4-Ethoxyphenyl)-1-[2-[(4-methylphenyl)methylsulfanyl]-4,5-dihydroimidazol-1-yl]ethanone

• IUPAC Name: 2-(4-ethoxyphenyl)-1-[2-[(4-methylphenyl)methylsulfanyl]-4,5-dihydroimidazol-1-yl]ethanone
• InChI: InChI=1S/C21H24N2O2S/c1-3-25-19-10-8-17(9-11-19)14-20(24)23-13-12-22-21(23)26-15-18-6-4-16(2)5-7-18/h4-11H,3,12-15H2,1-2H3
• InChI Key: HSAMOJQRFVNNJZ-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)CC(=O)N2CCN=C2SCC3=CC=C(C=C3)C
• Molecular Formula: C21H24N2O2S
• Molecular Weight: 368.5 g/mol

Description

2-(4-Ethoxyphenyl)-1-[2-[(4-methylphenyl)methylsulfanyl]-4,5-dihydroimidazol-1-yl]ethanone is a useful research compound. Its molecular formula is C21H24N2O2S and its molecular weight is 368.5. The purity is usually 95%.
BenchChem offers high-quality 2-(4-Ethoxyphenyl)-1-[2-[(4-methylphenyl)methylsulfanyl]-4,5-dihydroimidazol-1-yl]ethanone suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-(4-Ethoxyphenyl)-1-[2-[(4-methylphenyl)methylsulfanyl]-4,5-dihydroimidazol-1-yl]ethanone including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Material Applications

New Synthetic Pathways : Research has focused on developing new synthetic pathways for thiazoles and their derivatives, highlighting their potential in creating compounds with antimicrobial activities. This includes the synthesis of thiazolyl(hydrazonoethyl)thiazoles as potential anti-breast cancer agents, demonstrating the versatility of these compounds in pharmaceutical applications (Mahmoud et al., 2021).

Optical and Thermal Properties : The synthesis of novel heterocyclic compounds and their characterization for optical and thermal properties has been explored. These studies provide insights into the material science applications of these compounds, potentially extending to electronics and photonics (Shruthi et al., 2019).

Medicinal Chemistry Applications

Antimicrobial and Antifungal Activities : Compounds derived from or related to 2-(4-Ethoxyphenyl)-1-[2-[(4-methylphenyl)methylsulfanyl]-4,5-dihydroimidazol-1-yl]ethanone have been evaluated for their antimicrobial and antifungal activities. This includes studies on novel structures derived from benzimidazole as anti-Helicobacter pylori agents, showcasing their potential in treating bacterial infections (Carcanague et al., 2002).

Antiprotozoal Activity : The synthesis and antiprotozoal activity of novel benzimidazole derivatives against pathogens like Trichomonas vaginalis, Giardia intestinalis, and Entamoeba histolytica have been explored, indicating their potential in addressing protozoan infections (Pérez‐Villanueva et al., 2013).

Antituberculosis and Cytotoxicity Studies : The antituberculosis activities of heteroarylthioquinoline derivatives, with some showing promising activity against Mycobacterium tuberculosis, highlight the therapeutic potential of these compounds. Additionally, their cytotoxicity studies offer insights into their safety profiles (Chitra et al., 2011).